Cas no 1267028-34-1 (tert-butyl N-(3-amino-4-methoxyphenyl)carbamate)

• Product Name: tert-butyl N-(3-amino-4-methoxyphenyl)carbamate
• CAS No: 1267028-34-1
• MF: C₁₂H₁₈N₂O₃
• MW: 238.282923221588
• CID: 2137313
• PubChem ID: 82129780
• Update Time: 2025-06-11

tert-butyl N-(3-amino-4-methoxyphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-amino-4-methoxyphenylcarbamate
• 3-boc-amino-6-methoxyaniline
• CID 82129780
• (3-Amino-4-methoxy-phenyl)-carbamic acid tert-butyl ester
• Carbamic acid, N-(3-amino-4-methoxyphenyl)-, 1,1-dimethylethyl ester
• tert-butyl N-(3-amino-4-methoxyphenyl)carbamate

• Inchi： 1S/C12H18N2O3/c1-12(2,3)17-11(15)14-8-5-6-10(16-4)9(13)7-8/h5-7H,13H2,1-4H3,(H,14,15)
• InChI Key： CQWHTULPMLCJCS-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=C(C=1)N)OC)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 263
• XLogP3: 1.9
• Topological Polar Surface Area: 73.6

Experimental Properties

• Density: 1.163±0.06 g/cm3(Predicted)
• Boiling Point: 325.4±32.0 °C(Predicted)
• pka: 12.97±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on tert-butyl N-(3-amino-4-methoxyphenyl)carbamate

tert-butyl N-(3-amino-4-methoxyphenyl)carbamate (CAS No. 1267028-34-1): An Overview of a Promising Compound in Medicinal Chemistry

tert-butyl N-(3-amino-4-methoxyphenyl)carbamate (CAS No. 1267028-34-1) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, also known as Boc-protected 3-amino-4-methoxyaniline, is a key intermediate in the synthesis of various bioactive molecules and pharmaceuticals. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research developments surrounding this compound.

The chemical structure of tert-butyl N-(3-amino-4-methoxyphenyl)carbamate is characterized by a tert-butyl carbamate group attached to a 3-amino-4-methoxyphenyl moiety. The tert-butyl carbamate (Boc) group serves as a protecting group for the primary amine, which can be selectively deprotected under mild acidic conditions to yield the free amine. This feature makes it an attractive intermediate for the synthesis of complex molecules where the protection and deprotection of functional groups are crucial steps.

The synthesis of tert-butyl N-(3-amino-4-methoxyphenyl)carbamate can be achieved through several routes, but one of the most common methods involves the reaction of 3-nitro-4-methoxyaniline with di-tert-butyl dicarbonate (Boc₂O) in the presence of a base such as sodium bicarbonate or triethylamine. The resulting tert-butyl carbamate-protected nitro compound is then reduced to the corresponding amine using hydrogenation over a palladium catalyst. This synthetic route is well-documented and has been optimized for high yields and purity.

In terms of biological activity, tert-butyl N-(3-amino-4-methoxyphenyl)carbamate has shown promise in various therapeutic areas. One notable application is in the development of inhibitors for specific enzymes involved in disease pathways. For instance, recent studies have explored its potential as an inhibitor of histone deacetylases (HDACs), which are implicated in various cancers and neurodegenerative diseases. The methoxy group on the phenyl ring contributes to its lipophilicity, enhancing its ability to cross cell membranes and interact with intracellular targets.

Moreover, tert-butyl N-(3-amino-4-methoxyphenyl)carbamate has been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. This makes it a potential candidate for treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The versatility of tert-butyl N-(3-amino-4-methoxyphenyl)carbamate extends beyond its direct biological activity. It serves as a valuable building block in combinatorial chemistry and high-throughput screening (HTS) campaigns. By introducing different functional groups or substituents at various positions on the molecule, researchers can generate a diverse library of compounds with tailored properties for specific therapeutic targets.

In addition to its role in drug discovery, tert-butyl N-(3-amino-4-methoxyphenyl)carbamate has also found applications in materials science and organic synthesis. Its ability to form stable complexes with metal ions makes it useful in the preparation of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies.

The safety profile of tert-butyl N-(3-amino-4-methoxyphenyl)carbamate is another important consideration. While it is generally considered safe for laboratory use under standard precautions, proper handling and storage practices should be followed to minimize any potential risks. Researchers should adhere to guidelines for working with organic compounds and ensure adequate ventilation and personal protective equipment (PPE).

In conclusion, tert-butyl N-(3-amino-4-methoxyphenyl)carbamate (CAS No. 1267028-34-1) is a multifaceted compound with significant potential in medicinal chemistry, materials science, and organic synthesis. Its unique chemical structure and versatile properties make it an invaluable tool for researchers working on drug discovery, enzyme inhibition, anti-inflammatory agents, and advanced materials. As research continues to uncover new applications and optimize synthetic methods, this compound is likely to play an increasingly important role in advancing scientific knowledge and developing innovative solutions for various fields.